Cas no 113985-41-4 (2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)-)

2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)- structure
113985-41-4 structure
Product Name:2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)-
CAS No:113985-41-4
MF:C9H9NO
MW:147.173862218857
CID:130359
PubChem ID:13864844
Update Time:2025-04-19

2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)-
    • 2-Propyn-1-ol, 3-(4-methyl-2-pyridinyl)- (9CI)
    • AKOS027395378
    • 113985-41-4
    • 3-(4-methylpyridin-2-yl)prop-2-yn-1-ol
    • F2167-5418
    • Inchi: 1S/C9H9NO/c1-8-4-5-10-9(7-8)3-2-6-11/h4-5,7,11H,6H2,1H3
    • InChI Key: GSNPIRSOFOCGEX-UHFFFAOYSA-N
    • SMILES: OCC#CC1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 147.06847
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12

2-Propyn-1-ol,3-(4-methyl-2-pyridinyl)- Related Literature

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